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Abstract

4-tert-Butylbenzenesulfonyl chloride (CAS No. 15084-51-2) is a vital intermediate in organic
and medicinal chemistry, notably in the synthesis of sulfonamide-based therapeutic agents.[1]
Its physical properties, particularly the melting point, are critical indicators of purity and are
essential for process control in drug development and manufacturing. This document provides
a comprehensive overview of the melting point of 4-tert-Butylbenzenesulfonyl chloride,
detailed experimental protocols for its determination, and a summary of its synthesis pathway.

Physicochemical Data

4-tert-Butylbenzenesulfonyl chloride is a white to off-white crystalline solid at room
temperature.[1] Its key identifiers and physical properties are summarized below.

Table 1: Physical and Chemical Properties of 4-tert-Butylbenzenesulfonyl Chloride
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Property Value Source(s)

4-tert-butylbenzene-1-sulfonyl

IUPAC Name _ [2]
chloride
CAS Number 15084-51-2 [2]
Molecular Formula C10H13CIO2S [2]
Molecular Weight 232.73 g/mol
White to cream crystals or
Appearance [1112]
powder
Melting Point 78-81 °C [3]
78.0-85.0 °C [2]

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid is a key determinant of its purity.[4] A pure substance
typically exhibits a sharp melting point range of 0.5-1.0°C. Impurities tend to depress and
broaden this range.[5] The following protocol outlines the standard capillary method for
determining the melting point of 4-tert-Butylbenzenesulfonyl chloride using a digital melting
point apparatus.

3.1 Materials and Equipment

e 4-tert-Butylbenzenesulfonyl chloride sample

e Melting point capillary tubes (sealed at one end)
 Digital melting point apparatus (e.g., Mel-Temp or similar)
e Mortar and pestle

e Spatula

e Watch glass
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3.2 Sample Preparation

o Ensure the 4-tert-Butylbenzenesulfonyl chloride sample is completely dry and in a fine,
powdered form to ensure efficient and uniform heat transfer.[4]

« |If the sample consists of coarse crystals, gently grind a small amount into a fine powder
using a clean, dry mortar and pestle.[4]

¢ Place a small amount of the powdered sample onto a watch glass.
3.3 Capillary Tube Loading

e Press the open end of a capillary tube gently into the powdered sample on the watch glass.
A small amount of the solid will enter the tube.

« Invert the tube and tap the sealed end gently on a hard surface to cause the powder to fall to
the bottom.[5][6]

o Repeat until the sample is tightly packed to a height of approximately 1-2 mm.[5][6]
3.4 Measurement Procedure

« Initial Rapid Determination (Optional): To find an approximate melting range, set the
apparatus to a rapid heating rate (e.g., 10-20°C per minute) and record the temperature
range at which the sample melts.[7] This provides a target for the more precise
measurement.

e Precise Determination:

o Allow the apparatus to cool to at least 20°C below the approximate melting point
observed.

o Place the loaded capillary tube into the sample holder of the apparatus.[7]

o Set the heating rate to a slow, constant rate, typically 1-2°C per minute, to ensure thermal
equilibrium.[5]

o Observe the sample closely through the magnifying lens.
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o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the last crystal of the solid completely melts.

e The melting point is reported as the range from T1 to T2.

e Perform at least two careful determinations to ensure consistency and accuracy.

Synthesis Pathway Overview

4-tert-Butylbenzenesulfonyl chloride is synthesized via a two-step process starting from tert-
butylbenzene. The workflow involves sulfonation followed by chlorination.
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Caption: Synthesis of 4-tert-Butylbenzenesulfonyl Chloride.
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This synthetic route first involves the sulfonation of tert-butylbenzene to produce 4-tert-
butylbenzenesulfonic acid.[8][9] This intermediate is then treated with a chlorinating agent to
yield the final product, 4-tert-butylbenzenesulfonyl chloride.[8] This compound serves as a
key precursor for creating sulfonamides, a class of compounds with significant pharmaceutical
applications, including the synthesis of the endothelin receptor antagonist Bosentan.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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